1-[Ethyl(methyl)amino]-3-fluoropropan-2-ol

• Molecular Formula: C6H14FNO
• Molecular Weight: 135.18 g/mol
• IUPAC Name: 1-[ethyl(methyl)amino]-3-fluoropropan-2-ol
• InChI: InChI=1S/C6H14FNO/c1-3-8(2)5-6(9)4-7/h6,9H,3-5H2,1-2H3
• InChI Key: UCERXHIBJVPXMO-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)CC(CF)O

Description

1-[Ethyl(methyl)amino]-3-fluoropropan-2-ol is a fluorinated amino alcohol characterized by an ethyl(methyl)amino group at position 1 and a fluorine atom at position 3 of the propan-2-ol backbone. Amino alcohols are commonly utilized as chiral building blocks in drug synthesis, and fluorination often enhances metabolic stability and bioavailability .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[Ethyl(methyl)amino]-3-fluoropropan-2-ol typically involves the reaction of 3-fluoropropanol with ethyl(methyl)amine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yields and purity of the compound.

Industrial Production Methods: In an industrial setting, the production of 1-[Ethyl(methyl)amino]-3-fluoropropan-2-ol may involve large-scale batch or continuous processes. The use of advanced catalytic systems and automated reactors ensures efficient and cost-effective production. Quality control measures are implemented to monitor the purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions: 1-[Ethyl(methyl)amino]-3-fluoropropan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the removal of the fluorine atom.

Substitution: The fluorine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles like sodium hydroxide (NaOH) and potassium tert-butoxide (KOtBu) are employed in substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield fluorinated alcohols or ketones, while substitution reactions can produce a variety of fluorinated derivatives.

Scientific Research Applications

1-[Ethyl(methyl)amino]-3-fluoropropan-2-ol has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated compounds.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research explores its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is utilized in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-[Ethyl(methyl)amino]-3-fluoropropan-2-ol involves its interaction with specific molecular targets and pathways. The compound may act on enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Amino Alcohol Derivatives

• a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol (): This compound replaces the fluorine atom in the target molecule with a thiophen-2-yl group and features a simpler methylamino substituent.
• 1-(Fluorophenyl)propan-2-ylamine (): Here, the fluorine is part of a fluorophenyl ring rather than directly attached to the propanol chain. The phenyl group increases steric bulk and lipophilicity, which could reduce solubility relative to the target compound’s 3-fluoro substituent .

Ethyl vs. Isopropyl Substitution (Antiviral Activity)**

highlights the importance of ethyl substitution at position 1 of indole derivatives, which demonstrated potent antiviral activity (EC50: 1.5–8.9 µM) against herpes simplex viruses (HSV) and vaccinia virus (VV). In contrast, isopropyl substitution at the same position reduced activity (EC50: 15–50 µM). This suggests that the ethyl(methyl)amino group in the target compound may balance steric hindrance and lipophilicity, optimizing interactions with biological targets .

Fluorine Substitution Patterns

• 3-Fluoro vs. However, fluorophenyl groups may improve membrane permeability due to their hydrophobic nature .

Data Tables

Table 1: Comparison of Structural Analogues

Compound Name	Substituents	Key Properties/Activities	Reference
1-[Ethyl(methyl)amino]-3-fluoropropan-2-ol	Ethyl(methyl)amino, 3-Fluoro	Hypothetical: Enhanced metabolic stability	-
a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	Methylamino, Thiophen-2-yl	Aromatic π-π interactions
1-Ethyl indole derivatives (5a, 5c, 5d)	Ethyl, Halogens	Antiviral (EC50: 1.5–8.9 µM)
1-(Fluorophenyl)propan-2-ylamine	Fluorophenyl, Methylamino	Increased lipophilicity

Table 2: Substituent Impact on Properties

Substituent Position	Group	Observed Effect	Example Compound	Reference
1-position	Ethyl(methyl)amino	Balances lipophilicity and steric bulk	Target compound	-
3-position	Fluoro	Enhances polarity and stability	Target compound
Amino group	Methyl	Reduces steric hindrance	a3-(Methylamino)-propan-1-ol

Biological Activity

1-[Ethyl(methyl)amino]-3-fluoropropan-2-ol is a compound that has garnered interest in various fields, particularly in medicinal chemistry and pharmacology. This article reviews its biological activity, including its antiproliferative effects, pharmacokinetics, and potential applications in therapeutic contexts.

Chemical Structure and Properties

1-[Ethyl(methyl)amino]-3-fluoropropan-2-ol is characterized by the presence of a fluorine atom, which is known to influence the biological properties of organic compounds. The structure can be represented as follows:

$$\text{C}_5\text{H}_{12}\text{F}\text{N}O$$

This compound features an ethyl group and a methyl group attached to the nitrogen atom, contributing to its unique biological activities.

Antiproliferative Activity

Recent studies have evaluated the antiproliferative effects of various fluorinated compounds, including 1-[Ethyl(methyl)amino]-3-fluoropropan-2-ol. The MTT assay was commonly used to assess cell viability against different cancer cell lines.

Table 1: Antiproliferative Activity of Related Compounds

Compound	IC50 (µM)	Cancer Cell Line
1-[Ethyl(methyl)amino]-3-fluoropropan-2-ol	TBD	TBD
Primaquine Urea Derivative	48 ± 8	MCF-7
Chloroquine Fumardiamide	9 ± 4	HCT116

Note: TBD indicates that specific IC50 values for 1-[Ethyl(methyl)amino]-3-fluoropropan-2-ol are yet to be determined.

The mechanism by which 1-[Ethyl(methyl)amino]-3-fluoropropan-2-ol exerts its biological effects is not fully elucidated. However, it is hypothesized that the fluorine atom enhances lipophilicity, potentially improving membrane permeability and altering the compound's interaction with biological targets such as enzymes or receptors involved in cell proliferation.

Pharmacokinetics

Pharmacokinetic studies have shown that compounds similar to 1-[Ethyl(methyl)amino]-3-fluoropropan-2-ol exhibit favorable absorption characteristics. For instance, biodistribution studies indicate significant brain uptake, suggesting potential applications in neuropharmacology.

Table 2: Pharmacokinetic Properties

Property	Value
Blood-Brain Barrier Permeability	High
Metabolism	Rapid
Elimination Half-Life	TBD

Case Studies

Case Study 1: Neurodegenerative Models

In rodent models of neurodegeneration, compounds similar to 1-[Ethyl(methyl)amino]-3-fluoropropan-2-ol have been investigated for their ability to penetrate the blood-brain barrier and exhibit neuroprotective effects. Studies showed that these compounds could potentially reduce neuronal damage by modulating inflammatory pathways.

Case Study 2: Cancer Therapeutics

In vitro studies on cancer cell lines have demonstrated that derivatives of this compound can inhibit cell growth effectively. For example, a derivative was tested against breast cancer cells (MCF-7), showing promising results with an IC50 value indicating moderate activity compared to standard anticancer drugs like doxorubicin.